2-(2-Chloro-phenyl)-2-pyrrolidin-1-yl-ethylamine

• IUPAC Name: 2-(2-chlorophenyl)-2-pyrrolidin-1-ylethanamine
• InChI: InChI=1S/C12H17ClN2/c13-11-6-2-1-5-10(11)12(9-14)15-7-3-4-8-15/h1-2,5-6,12H,3-4,7-9,14H2
• InChI Key: IZHQBEMKODNZFF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CN)C2=CC=CC=C2Cl
• Molecular Formula: C12H17ClN2
• DSSTOX Substance ID: DTXSID201266467
• Molecular Weight: 224.73 g/mol
• CAS No.: 791601-03-1

Description

2-(2-Chloro-phenyl)-2-pyrrolidin-1-yl-ethylamine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Derivative Synthesis : A study by Wang et al. (2015) discusses the synthesis of substituted γ-amino alcohols and pyrrolidine derivatives, including an all-substituted pyrrolidine derivative with multiple stereogenic centers obtained through diastereoselective [1,2]-Wittig rearrangement and intramolecular cyclization (Wang et al., 2015).

• Synthesis of Fused Pyridopyrimidine and Pyridothienotriazine Derivatives : Research by Rashad et al. (2005) highlights the use of a pyridine derivative as a precursor in the preparation of pyridopyrimidine and pyridothienotriazine derivatives. This study showcases the potential for developing compounds with antimicrobial activity (Rashad et al., 2005).

• Complexes for Catalysis : Singh et al. (2009) explored the reactions of various derivatives with N-{2-(chloroethyl)}pyrrolidine to synthesize complexes for catalytic applications in organic reactions, such as Heck and Suzuki–Miyaura coupling reactions (Singh et al., 2009).

• Synthesis of Pyrrole-2-carboxylic Acid Derivatives : Law et al. (1984) describe a synthesis method for 1H-pyrrole-2-carboxylic acid derivatives, a process involving the reaction of 2H-azirines and enamines. This synthesis contributes to the field of organic chemistry, particularly in the creation of complex molecular structures (Law et al., 1984).

Material Science and Engineering Applications

• Polystyrene Resins with Immobilized Polyamines : A study by Shambhu et al. (1977) involves the binding of polyamine ligands to chloromethylated polystyrene resins, demonstrating applications in materials science, particularly in the development of new materials with enhanced properties (Shambhu et al., 1977).

• Catalytic Studies and Structural Analysis : Research by Kumah et al. (2019) on chiral synthons and their reactions with nickel compounds contributes to the understanding of catalytic activities in organic reactions, offering insights into the mechanistic pathways of these processes (Kumah et al., 2019).

• Annulation Synthesis of Tetrahydropyridines : Zhu et al. (2003) discuss a phosphine-catalyzed [4 + 2] annulation method to synthesize tetrahydropyridines, illustrating the potential for creating functionalized compounds in organic chemistry (Zhu et al., 2003).

• Synthesis of Schiff Base Complexes for Corrosion Inhibition : Das et al. (2017) explore the preparation of Cd(II) Schiff base complexes and their application in corrosion inhibition on mild steel, highlighting the role of coordination chemistry in materials science and corrosion engineering (Das et al., 2017).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors

Mode of Action

It’s known that similar compounds can bind with high affinity to multiple receptors , which suggests that this compound may also interact with its targets in a similar manner.

Biochemical Pathways

It’s known that similar compounds can affect various biological activities . This suggests that this compound may also influence multiple biochemical pathways, leading to diverse downstream effects.

Pharmacokinetics

Similar compounds have been synthesized and screened for different pharmacological activities , which suggests that this compound may also have significant bioavailability.

Result of Action

It’s known that similar compounds can have diverse biological activities , suggesting that this compound may also have a range of molecular and cellular effects.

Action Environment

It’s known that the relative occurrence of phase ii reactions increases for second- and further generation metabolites , suggesting that environmental factors could potentially influence the action of this compound.